Cas no 89097-91-6 (4(1H)-Isoquinolinone, 5-chloro-2,3-dihydro-2-(phenylmethyl)-)

• Product Name: 4(1H)-Isoquinolinone, 5-chloro-2,3-dihydro-2-(phenylmethyl)-
• CAS No: 89097-91-6
• MF: C₁₆H₁₄ClNO
• MW: 271.741463184357
• CID: 612495
• PubChem ID: 71322024
• Update Time: 2025-04-19

4(1H)-Isoquinolinone, 5-chloro-2,3-dihydro-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Isoquinolinone, 5-chloro-2,3-dihydro-2-(phenylmethyl)-
• 2-benzyl-5-chloro-1,3-dihydroisoquinolin-4-one
• DTXSID70751754
• 89097-91-6
• 2-Benzyl-5-chloro-2,3-dihydroisoquinolin-4(1H)-one

• Inchi： 1S/C16H14ClNO/c17-14-8-4-7-13-10-18(11-15(19)16(13)14)9-12-5-2-1-3-6-12/h1-8H,9-11H2
• InChI Key： QAQFCZMUBTXSBN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C(CN(CC1C=CC=CC=1)C2)=O

Computed Properties

• Exact Mass: 271.0763918g/mol
• Monoisotopic Mass: 271.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.3Ų